Cas no 862822-06-8 ((6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester)

• Product Name: (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester
• CAS No: 862822-06-8
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 1854714
• PubChem ID: 58305710
• Update Time: 2025-05-23

(6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-nitro-2-benzothiazolyl)-, 1,1-dimethylethyl ester
• 2-Methyl-2-propanyl (6-nitro-1,3-benzothiazol-2-yl)carbamate
• 6-nitrobenzothiazol-2-yl tert-butyl carbamate
• G10072
• 862822-06-8
• CS-0141115
• EN300-7392839
• Tert-butyl 6-nitrobenzo[d]thiazol-2-ylcarbamate
• TERT-BUTYL N-(6-NITRO-1,3-BENZOTHIAZOL-2-YL)CARBAMATE
• (6-Nitro-benzothiazol-2-yl)-carbamic acid tert-butyl ester
• GMZUPMHKXNVDNK-UHFFFAOYSA-N
• DB-210593
• tert-Butyl (6-nitrobenzo[d]thiazol-2-yl)carbamate
• tert-Butyl(6-nitrobenzo[d]thiazol-2-yl)carbamate
• SCHEMBL3949427
• (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester

• Inchi： 1S/C12H13N3O4S/c1-12(2,3)19-11(16)14-10-13-8-5-4-7(15(17)18)6-9(8)20-10/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： GMZUPMHKXNVDNK-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester

Research Briefing on (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester (CAS: 862822-06-8) in Chemical Biology and Pharmaceutical Applications

The compound (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester (CAS: 862822-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications. As a benzothiazole derivative, this compound exhibits unique chemical properties that make it a promising candidate for drug discovery and development.

Recent studies have focused on the synthetic pathways for 862822-06-8, highlighting its role as a key intermediate in the production of more complex bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an optimized synthesis route with improved yield and purity, which could facilitate scaled-up production for preclinical studies. The tert-butyl ester group in particular has been noted for its stability under physiological conditions, making it advantageous for prodrug strategies.

In terms of biological activity, preliminary screening data from multiple research groups indicate that derivatives of 862822-06-8 show moderate to strong inhibitory effects against several kinase targets implicated in cancer pathways. Molecular docking studies suggest that the nitro-benzothiazole moiety plays a crucial role in binding to ATP pockets of these kinases. However, researchers caution that further optimization of the scaffold is needed to improve selectivity and reduce potential off-target effects.

One particularly promising application emerging from recent literature is the compound's potential in neurodegenerative disease research. A 2024 study published in ACS Chemical Neuroscience reported that structural analogs of 862822-06-8 demonstrated neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of protein aggregation pathways. This finding has sparked new interest in the benzothiazole scaffold for CNS-targeted therapeutics.

From a pharmaceutical development perspective, the compound's physicochemical properties have been extensively characterized in recent months. Data from solubility and permeability studies suggest that while the current form shows adequate stability, formulation challenges may need to be addressed for optimal bioavailability. Several research groups are now investigating prodrug approaches and nanoformulation strategies to overcome these limitations.

The safety profile of 862822-06-8 and its derivatives is currently under investigation. Early toxicological screening in cellular models shows a relatively clean profile at therapeutic concentrations, though comprehensive in vivo studies are still pending. Researchers emphasize the need for thorough ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling before clinical translation can be considered.

Looking forward, the scientific community anticipates several key developments related to this compound. First, structure-activity relationship (SAR) studies are expected to yield more potent and selective derivatives in the coming year. Second, the integration of computational chemistry approaches with experimental validation may accelerate the optimization process. Finally, the potential combination of this scaffold with other pharmacophores represents an exciting avenue for multi-target drug development.

In conclusion, (6-Nitro-benzothiazol-2-yl)-carbamic Acid tert-butyl Ester (862822-06-8) represents a versatile chemical scaffold with demonstrated biological activity and significant potential for pharmaceutical development. While challenges remain in optimizing its drug-like properties, recent advances in synthetic chemistry and biological evaluation have positioned this compound as a valuable tool for both basic research and applied drug discovery efforts in multiple therapeutic areas.